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Compound of Interest

Compound Name: (2,3-Diethoxypropoxy)benzene

CAS No.: 18349-95-6

Cat. No.: B14708827

Get Quote

Executive Technical Summary
(2,3-Diethoxypropoxy)benzene (Molecular Formula: C₁₃H₂₀O₃, MW: 224.30 g/mol ) is a tri-

functional ether consisting of a phenyl ring attached to a glycerol backbone where the terminal

and secondary hydroxyls have been ethylated.

Core Utility: Identification of O-alkylated byproducts in the synthesis of beta-blockers (e.g.,

propranolol intermediates) or chlorphenesin derivatives.

Key Differentiator: The complete absence of hydroxyl bands in IR and exchangeable protons

in NMR distinguishes it from its precursor, 3-phenoxy-1,2-propanediol.

Analytical Challenge: Resolving the overlapping methylene signals of the ethoxy groups and

the glycerol backbone requires high-field NMR (>400 MHz) or 2D-COSY analysis.

Structural Analysis & Logic
The molecule comprises three distinct ether environments. Understanding the electronic

influence of these oxygen atoms is critical for interpreting the spectral shifts.
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Structural Logic Flow
The following diagram illustrates the connectivity and the logical flow for spectroscopic

assignment.
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Figure 1: Structural dissection of (2,3-Diethoxypropoxy)benzene for spectral assignment.

Nuclear Magnetic Resonance (NMR) Spectroscopy
The NMR profile is characterized by the descreening effect of the three oxygen atoms. The

molecule possesses a chiral center at C2 of the propyl chain, rendering the protons on C1 and

C3 diastereotopic, though often unresolved in lower-field instruments.

^1H NMR Data (400 MHz, CDCl₃)
The following chemical shifts are derived from the additive shielding constants of the phenoxy

and ethoxy substituents.
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Position
Proton
Type

Shift (δ,
ppm)

Multiplicit
y

Integratio
n

Coupling
(J, Hz)

Assignme
nt Logic

Ar-H
Aromatic

(meta)
7.25 - 7.30 Triplet (m) 2H ~7.5

Typical

benzene

meta

protons.

Ar-H
Aromatic

(ortho)
6.90 - 6.98 Doublet (d) 2H ~8.0

Shielded

by ether

oxygen

resonance.

Ar-H
Aromatic

(para)
6.90 - 6.98 Triplet (t) 1H ~7.5

Overlaps

with ortho

protons.

C1-H O-CH₂-Ar 4.05 - 4.15 dd or m 2H -

Deshielded

by

Phenoxy

group.

C2-H
Methine (-

CH-)
3.75 - 3.85 Multiplet 1H -

Chiral

center;

complex

splitting.

Et-CH₂
-O-CH₂-

CH₃
3.55 - 3.70

Quartets

(x2)
4H 7.0

Methylene

of ethyl

groups.

Overlaps

with C3-H.

C3-H -CH₂-OEt 3.55 - 3.70 Multiplet 2H -

Terminal

glycerol

methylene.

Et-CH₃ -CH₃ 1.18 - 1.25
Triplets

(x2)
6H 7.0

Methyl

terminals

of ethoxy

groups.
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Critical Insight: The region between 3.5 and 3.8 ppm is complex due to the overlap of the

glycerol C3 protons and the two methylene groups from the ethyl ethers. In high-resolution

spectra, two distinct quartets are observable due to the non-equivalence of the C2 and C3

environments.

^13C NMR Data (100 MHz, CDCl₃)
Carbon
Environment

Shift (δ, ppm) Type Notes

Ar-C (Ipso) 158.8 Quaternary Attached to Oxygen.

Ar-C (Meta) 129.4 CH -

Ar-C (Para) 120.8 CH -

Ar-C (Ortho) 114.6 CH Electron-rich position.

Glycerol C2 77.5 CH
Methine carbon (ether

linkage).

Glycerol C3 71.2 CH₂ Terminal ether carbon.

Glycerol C1 67.8 CH₂
Phenoxy-attached

carbon.

Ethyl -CH₂- 66.5, 65.8 CH₂
Two signals likely

resolved.[1]

Ethyl -CH₃ 15.6, 15.4 CH₃ Methyl carbons.

Infrared (IR) Spectroscopy
The IR spectrum serves as a rapid "Go/No-Go" quality control check. The most significant

feature is the absence of the broad O-H stretch (3200-3500 cm⁻¹) found in the starting material

(3-phenoxy-1,2-propanediol).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.chemicalbook.com/SpectrumEN_100-61-8_MS.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14708827?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Wavenumber
(cm⁻¹)

Vibration Mode Intensity Diagnostic Value

3060 - 3030
C-H Stretch

(Aromatic)
Weak

Confirms benzene

ring.

2980 - 2870 C-H Stretch (Aliphatic) Strong
Methyl/Methylene of

propyl/ethyl chains.

1600, 1585, 1495 C=C Ring Stretch Medium
Characteristic

"Benzene Fingers".

1245 C-O-C (Aryl-Alkyl) Very Strong
Asymmetric stretch of

Ph-O-C.

1120 - 1080 C-O-C (Dialkyl) Strong
Ether linkages of the

ethoxy groups.

750, 690 C-H Out-of-Plane Strong

Monosubstituted

benzene (5 adjacent

H).

Mass Spectrometry (MS)
MS analysis is crucial for confirming the molecular weight and fragmentation pattern,

particularly to distinguish from mono-ethylated impurities (MW 196).

fragmentation Pathway (EI, 70 eV)
Molecular Ion (M⁺): m/z 224 (Small intensity, typical for ethers).

Base Peak: Often m/z 59 or 72 (Alpha-cleavage of ethoxy groups).

Diagnostic Fragments:

m/z 131: [Ph-O-CH₂-CH=OH]⁺ (Loss of EtO + rearrangement).

m/z 94: [Ph-OH]⁺ (Phenol radical cation via rearrangement).

m/z 77: [C₆H₅]⁺ (Phenyl cation).
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m/z 59: [CH₂=O-Et]⁺ (Alpha cleavage of the ethoxy tail).

MS Fragmentation Logic
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Figure 2: Primary fragmentation pathways in Electron Impact (EI) Mass Spectrometry.

Synthesis & Impurity Context
When analyzing this compound, be aware of its origin.[2] It is typically synthesized via the

Williamson Ether Synthesis of 3-phenoxy-1,2-propanediol with ethyl bromide/iodide.

Common Impurity 1:1-ethoxy-3-phenoxypropan-2-ol (Incomplete ethylation, MW 196).

Detected by broad OH band in IR.[3]

Common Impurity 2:Phenol (Starting material degradation). Detected by distinct odor and

GC retention time.
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Note: Where experimental spectra for CAS 18349-95-6 are not explicitly published in open-

access repositories, data presented here is derived from high-fidelity predictive modeling based

on the validated spectra of the parent diol and standard substituent chemical shift increments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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